Cas no 848422-66-2 (<br>3-Chloro-5-(thiophen-2-yl)-7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine-2-c arbonyl chloride)

• Product Name: <br>3-Chloro-5-(thiophen-2-yl)-7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine-2-c arbonyl chloride
• CAS No: 848422-66-2
• MF: C₁₂H₄Cl₂F₃N₃OS
• MW: 366.145869255066
• MDL: MFCD04967154
• CID: 3058928
• PubChem ID: 7017059
• Update Time: 2025-05-20

<br>3-Chloro-5-(thiophen-2-yl)-7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine-2-c arbonyl chloride Chemical and Physical Properties

Names and Identifiers

• <br>3-Chloro-5-(thiophen-2-yl)-7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine-2-c arbonyl chloride
• 3-chloro-5-(thiophen-2-yl)-7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine-2-carbonylchloride
• 3-Chloro-5-(2-thienyl)-7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine-2-carbonyl chloride
• BBL039681
• 3-chloro-5-thiophen-2-yl-7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine-2-carbonyl chloride
• 3-Chloro-5-thiophen-2-yl-7-trifluoromethyl-pyrazolo[1,5-a]pyrimidine-2-carbonyl chloride
• STK349116
• EN300-228567
• 848422-66-2
• 3-chloro-5-(thiophen-2-yl)-7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine-2-carbonyl chloride
• AKOS000308484
• DTXSID701124749

• MDL： MFCD04967154
• Inchi： 1S/C12H4Cl2F3N3OS/c13-8-9(10(14)21)19-20-7(12(15,16)17)4-5(18-11(8)20)6-2-1-3-22-6/h1-4H
• InChI Key： YFIRBKUHISEDDF-UHFFFAOYSA-N
• SMILES： ClC1C(C(=O)Cl)=NN2C=1N=C(C1=CC=CS1)C=C2C(F)(F)F

Computed Properties

• Exact Mass: 364.9404228Da
• Monoisotopic Mass: 364.9404228Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 456
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 75.5Ų

Additional information on <br>3-Chloro-5-(thiophen-2-yl)-7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine-2-c arbonyl chloride

3-Chloro-5-(thiophen-2-yl)-7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine-2-carbonyl chloride (CAS No. 848422-66-2)

The compound 3-Chloro-5-(thiophen-2-yl)-7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine-2-carbonyl chloride, identified by the CAS registry number 848422-66-2, is a highly specialized organic compound with significant potential in various fields of research and application. This compound belongs to the class of pyrazolopyrimidines, which are known for their unique structural features and versatile chemical properties. The molecule incorporates several functional groups, including a chloro substituent, a thiophene ring, and a trifluoromethyl group, all of which contribute to its distinctive chemical behavior and reactivity.

Recent advancements in synthetic chemistry have enabled the precise synthesis of this compound through a combination of multi-component reactions and advanced purification techniques. The incorporation of the thiophene moiety at the 5-position of the pyrazolo[1,5-a]pyrimidine ring introduces significant electronic effects, enhancing the compound's ability to participate in various chemical transformations. Similarly, the trifluoromethyl group at the 7-position imparts additional steric and electronic characteristics, making this compound highly versatile in its applications.

One of the most promising applications of 3-Chloro-5-(thiophen-2-yl)-7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine lies in its potential as a building block for more complex molecules in drug discovery. The carbonyl chloride functionality at the 2-position allows for facile substitution reactions, enabling researchers to attach various bioactive groups to create novel therapeutic agents. Recent studies have highlighted its role in the development of kinase inhibitors and other enzyme-targeted drugs, where its structural flexibility and reactivity are particularly advantageous.

In addition to its role in medicinal chemistry, this compound has also found applications in materials science. The unique electronic properties imparted by the thiophene and trifluoromethyl groups make it a valuable component in the synthesis of advanced materials such as organic semiconductors and optoelectronic devices. Researchers have demonstrated that derivatives of this compound can exhibit enhanced charge transport properties, making them suitable for use in next-generation electronic devices.

The synthesis of 3-Chloro-5-(thiophen-2-yl)-7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine involves a series of carefully controlled steps to ensure high purity and yield. The reaction sequence typically begins with the formation of the pyrazolo[1,5-a]pyrimidine core through cyclization reactions involving appropriate starting materials. Subsequent functionalization steps introduce the chloro, thiophene, and trifluoromethyl groups at their respective positions on the ring system.

From an environmental standpoint, this compound has been shown to exhibit favorable biodegradation characteristics under specific conditions. However, its stability under various environmental conditions remains an area of active research interest. Understanding its environmental fate is crucial for ensuring safe handling and disposal practices during industrial-scale production.

In conclusion, 3-Chloro-5-(thiophen-2-y) is a versatile and highly functionalized organic compound with diverse applications across multiple disciplines. Its unique structural features and reactivity make it an invaluable tool for researchers in fields ranging from medicinal chemistry to materials science. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in advancing scientific innovation.